Cas no 2171777-06-1 (5-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobenzoic acid)
5-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobenzoic acid
- 2171777-06-1
- EN300-1484807
- 5-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]benzoic acid
-
- Inchi: 1S/C27H23BrN2O5/c1-2-7-24(25(31)29-23-13-12-16(28)14-21(23)26(32)33)30-27(34)35-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h2-6,8-14,22,24H,1,7,15H2,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: LIHOGJSPXZUBAQ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(=O)O)C=1)NC(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 534.07903g/mol
- Monoisotopic Mass: 534.07903g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 770
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 105Ų
5-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1484807-1.0g |
5-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]benzoic acid |
2171777-06-1 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1484807-50mg |
5-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]benzoic acid |
2171777-06-1 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1484807-100mg |
5-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]benzoic acid |
2171777-06-1 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1484807-250mg |
5-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]benzoic acid |
2171777-06-1 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1484807-500mg |
5-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]benzoic acid |
2171777-06-1 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1484807-1000mg |
5-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]benzoic acid |
2171777-06-1 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1484807-2500mg |
5-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]benzoic acid |
2171777-06-1 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1484807-5000mg |
5-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]benzoic acid |
2171777-06-1 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1484807-10000mg |
5-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]benzoic acid |
2171777-06-1 | 10000mg |
$14487.0 | 2023-09-28 |
5-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobenzoic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 5-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobenzoic acid
Comprehensive Overview of 5-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobenzoic acid (CAS No. 2171777-06-1)
The compound 5-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobenzoic acid (CAS No. 2171777-06-1) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in producing high-purity peptides, a critical requirement in drug discovery and biotechnology applications.
In recent years, the demand for Fmoc-protected amino acid derivatives like 5-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobenzoic acid has surged, driven by advancements in personalized medicine and peptide-based therapeutics. This compound's bromine substituent offers unique reactivity, enabling selective modifications in peptide chains. Such properties align with the growing interest in targeted drug delivery systems and bioconjugation techniques, which are frequently discussed in scientific forums and search queries.
The CAS No. 2171777-06-1 identifier ensures precise tracking of this compound in regulatory and commercial databases, addressing concerns about chemical traceability and supply chain transparency. These aspects are particularly relevant given the increasing scrutiny of research chemical quality and Good Manufacturing Practices (GMP) compliance. Laboratories prioritizing green chemistry principles also evaluate this compound for its potential in reducing waste during peptide synthesis, a topic gaining traction in sustainability-focused searches.
From a structural perspective, the pent-4-enamido moiety in 5-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobenzoic acid introduces unsaturation, enabling further functionalization via click chemistry or cross-coupling reactions. This versatility resonates with researchers exploring bioorthogonal chemistry or proteomics tools, as evidenced by rising search volumes for these keywords. Additionally, the benzoic acid segment enhances solubility in organic-aqueous mixed solvents, a property critical for high-throughput screening workflows.
Analytical challenges associated with CAS No. 2171777-06-1, such as HPLC purification and mass spectrometry characterization, are frequently queried in technical databases. The compound’s UV-active Fmoc group facilitates detection at 280-300 nm, streamlining purification—a feature highly valued in automated peptide synthesizers. These practical considerations dominate discussions in online platforms catering to laboratory automation and process optimization.
Emerging applications in peptide-drug conjugates (PDCs) have further spotlighted this compound, particularly in oncology research. The 5-bromo functionality allows site-specific conjugation with payloads like cytotoxic agents, addressing search trends around precision oncology and next-generation ADCs (antibody-drug conjugates). Such innovations underscore the compound’s relevance in cutting-edge therapeutic development while adhering to stringent safety protocols.
In summary, 5-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobenzoic acid represents a cornerstone in modern peptide chemistry, bridging fundamental research and clinical applications. Its multifaceted utility—from enabling combinatorial library synthesis to supporting biomarker discovery—ensures sustained interest across academic and industrial sectors, as reflected in evolving search patterns and scientific literature.
2171777-06-1 (5-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)